N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide

• IUPAC Name: N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C11H12ClFN2O2/c12-7-10(16)14-5-6-15-11(17)8-3-1-2-4-9(8)13/h1-4H,5-7H2,(H,14,16)(H,15,17)
• InChI Key: ITHLBVTVMGVMFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCNC(=O)CCl)F
• Molecular Formula: C11H12ClFN2O2
• Molecular Weight: 258.67 g/mol

Description

N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide, also known as CAFB, is a chemical compound that has gained significant attention in scientific research due to its potential to treat various diseases. CAFB is a type of benzamide derivative that has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. By inhibiting histone deacetylases, this compound may alter the expression of genes involved in cancer growth and neurodegeneration. This compound has also been shown to inhibit the activation of NF-κB, a signaling pathway that regulates inflammation and cell survival.
Biochemical and Physiological Effects:
CAF has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit cancer cell growth, reduce oxidative stress and inflammation in the brain, and improve cognitive function. Additionally, this compound has been shown to increase the expression of BDNF, a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

CAF has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it an ideal candidate for drug development. Additionally, N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide has shown low toxicity in preclinical studies, suggesting that it may be safe for use in humans. However, the limitations of this compound include its complex synthesis method, which may limit its production, and its unknown side effects in humans.

Future Directions

There are several future directions for N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide research. One potential direction is to investigate the use of this compound in combination with other drugs to enhance its therapeutic effects. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in humans to determine its safety and efficacy. Additionally, further research is needed to determine the optimal dosage and administration of this compound for different diseases. Overall, this compound has shown promising results in preclinical studies and may have the potential to treat various diseases in the future.

Synthesis Methods

The synthesis of N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide involves the reaction of 2-fluorobenzoyl chloride with 2-aminoethanol, followed by the reaction of the resulting intermediate with chloroacetyl chloride. The final product is obtained through purification and isolation techniques. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

CAF has been extensively studied for its potential to treat various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In preclinical studies, N-[2-[(2-chloroacetyl)amino]ethyl]-2-fluorobenzamide has shown anti-tumor activity by inhibiting the growth of cancer cells. Additionally, this compound has demonstrated neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.